Cas no 150667-28-0 (N-Phenylbenzenesulfonamide)

N-Phenylbenzenesulfonamide structure
N-Phenylbenzenesulfonamide structure
Product Name:N-Phenylbenzenesulfonamide
CAS No:150667-28-0
MF:C12H11NO2S
MW:233.286241769791
CID:99815
Update Time:2023-08-02

N-Phenylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,N-phenyl-, radical ion(1+) (9CI)
    • Benzenesulfonamide, N-phenyl-, radical ion(1+) (9CI)
    • N-Phenylbenzenesulfonamide
    • Benzenesulfonanilide
    • Benzenesulfonamide, N-phenyl-
    • Benzoylsulfanilide
    • N-Phenylbenzenesulphonamide
    • Benzensulfonanilide
    • Benzenesulfoanilide
    • BENZENESULFANILIDE
    • N-Phenyl-benzenesulfonamide
    • Phenyl(Phenylsulfonyl)Amine
    • XAUGWFWQVYXATQ-UHFFFAOYSA-N
    • WLN: WSR&MR
    • Q63395760
    • Enamine_005698
    • benzenesulfonamide,n-phenyl-
    • n-phenyl-benzene-sulfonamide
    • Inchi: 1S/C12H11NO2S/c14-16(15,12-9-5-2-6-10-12)13-11-7-3-1-4-8-11/h1-10,13H
    • InChI Key: XAUGWFWQVYXATQ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(NC1C=CC=CC=1)(=O)=O
    • BRN: 1819414

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 296
  • XLogP3: 2.6
  • Topological Polar Surface Area: 54.6
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